2-(1H-1,3-benzodiazol-2-yl)-1-(4-nitrophenyl)ethan-1-one

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-1-(4-nitrophenyl)ethanone
• InChI: InChI=1S/C15H11N3O3/c19-14(10-5-7-11(8-6-10)18(20)21)9-15-16-12-3-1-2-4-13(12)17-15/h1-8H,9H2,(H,16,17)
• InChI Key: JEJGEGYUJTXFRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• DSSTOX Substance ID: DTXSID401319830
• Molecular Weight: 281.27 g/mol
• Solubility: 37.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 327091-99-6

Description

2-(1H-1,3-benzodiazol-2-yl)-1-(4-nitrophenyl)ethan-1-one is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.271. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Heterocyclic Synthesis : The compound 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one was used to synthesize a new heterocycle, exhibiting potential for further applications in chemical research (Abdel-Wahab et al., 2023).

• Biological Activity and Computational Study : Triazene derivatives containing benzothiazole rings, similar to the queried compound, were synthesized and characterized. These compounds showed reasonable cytotoxic activity against cancer cell lines and potential for use in cancer research (Alamri et al., 2020).

• Chemical Structure Analysis : Compounds structurally related to 2-(1H-1,3-benzodiazol-2-yl)-1-(4-nitrophenyl)ethan-1-one have been analyzed using nuclear magnetic resonance spectroscopy and X-ray diffraction, aiding in the understanding of their molecular structures (Kariuki et al., 2022).

• Heterocyclization Reactions : Studies have explored the formation of oxazaheterocycles from reactions involving compounds similar to the queried chemical, indicating potential applications in synthetic organic chemistry (Palchikov, 2015).

• Photophysical and Physicochemical Investigations : Research on pyrazoline derivatives synthesized from compounds related to this compound has contributed to the understanding of their photophysical properties, with potential applications in fluorescent chemosensor development (Khan, 2020).